4-(2-(4-Fluorophenoxy)ethoxy)piperidine hydrochloride
Description
4-(2-(4-Fluorophenoxy)ethoxy)piperidine hydrochloride is a chemical compound with the CAS Number: 3413-29-4 . It has a molecular weight of 231.7 and its IUPAC name is 4-(2-fluorophenoxy)piperidine hydrochloride . It is typically stored at room temperature and is available in powder form .
Molecular Structure Analysis
The InChI code for this compound is 1S/C11H14FNO.ClH/c12-10-3-1-2-4-11(10)14-9-5-7-13-8-6-9;/h1-4,9,13H,5-8H2;1H . This code provides a specific identifier for the molecular structure of this compound.Scientific Research Applications
Binding Affinity and Selectivity
A study explored a series of piperidine analogues for their ability to bind to the dopamine transporter (DAT), the norepinephrine transporter (NET), and the serotonin transporter (SERT), highlighting the compound's potential as a high-affinity ligand for DAT with good selectivity. This research underscores the compound's relevance in studying neurotransmitter systems and possibly contributing to the development of therapeutic agents targeting these transporters (Prisinzano et al., 2002).
Corrosion Inhibition
Another application is found in the field of materials science, where piperidine derivatives were investigated for their corrosion inhibition properties on iron. This study involved quantum chemical calculations and molecular dynamics simulations to understand the adsorption behaviors of these compounds, providing insights into their protective capabilities against metal corrosion (Kaya et al., 2016).
Neurodegenerative Diseases
Further research utilized a piperidine-based molecular imaging probe for quantifying serotonin 1A (5-HT1A) receptor densities in the brains of Alzheimer's disease patients. This application is crucial for understanding the neurobiological changes in Alzheimer's and could contribute to developing targeted therapies (Kepe et al., 2006).
Synthesis of Neuroleptic Agents
The compound has also been pivotal in synthesizing neuroleptic agents, such as Fluspirilen and Penfluridol. These agents are part of pharmaceuticals that contain a bis(p-fluorophenyl)butyl group bound to a nitrogen atom of a pyrrolidine, piperidine, or piperazine moiety, demonstrating the compound's utility in developing psychiatric medications (Botteghi et al., 2001).
Serotonin Reuptake Inhibitors
Research into serotonin reuptake inhibitors (SSRIs) has also seen the use of 4-(2-(4-Fluorophenoxy)ethoxy)piperidine hydrochloride. One study synthesized new piperazine derivatives modeled after potent antidepressants like fluoxetine, aiming to create SSRIs with potentially improved adverse reaction profiles (Dorsey et al., 2004).
properties
IUPAC Name |
4-[2-(4-fluorophenoxy)ethoxy]piperidine;hydrochloride |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H18FNO2.ClH/c14-11-1-3-12(4-2-11)16-9-10-17-13-5-7-15-8-6-13;/h1-4,13,15H,5-10H2;1H |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MOCXAQXEJYQMIG-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CNCCC1OCCOC2=CC=C(C=C2)F.Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H19ClFNO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
275.74 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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